Cas no 1498022-11-9 (3-(4-tert-butylphenyl)methylpyrrolidin-3-ol)
3-(4-tert-butylphenyl)methylpyrrolidin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-tert-butylphenyl)methylpyrrolidin-3-ol
- 3-[(4-tert-butylphenyl)methyl]pyrrolidin-3-ol
- AKOS014479302
- EN300-1853716
- 1498022-11-9
-
- Inchi: 1S/C15H23NO/c1-14(2,3)13-6-4-12(5-7-13)10-15(17)8-9-16-11-15/h4-7,16-17H,8-11H2,1-3H3
- InChI Key: SPOKSXZYAIWXBG-UHFFFAOYSA-N
- SMILES: OC1(CC2C=CC(=CC=2)C(C)(C)C)CNCC1
Computed Properties
- Exact Mass: 233.177964357g/mol
- Monoisotopic Mass: 233.177964357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 32.3Ų
3-(4-tert-butylphenyl)methylpyrrolidin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1853716-0.05g |
3-[(4-tert-butylphenyl)methyl]pyrrolidin-3-ol |
1498022-11-9 | 0.05g |
$528.0 | 2023-09-18 | ||
| Enamine | EN300-1853716-0.1g |
3-[(4-tert-butylphenyl)methyl]pyrrolidin-3-ol |
1498022-11-9 | 0.1g |
$553.0 | 2023-09-18 | ||
| Enamine | EN300-1853716-0.25g |
3-[(4-tert-butylphenyl)methyl]pyrrolidin-3-ol |
1498022-11-9 | 0.25g |
$579.0 | 2023-09-18 | ||
| Enamine | EN300-1853716-0.5g |
3-[(4-tert-butylphenyl)methyl]pyrrolidin-3-ol |
1498022-11-9 | 0.5g |
$603.0 | 2023-09-18 | ||
| Enamine | EN300-1853716-1.0g |
3-[(4-tert-butylphenyl)methyl]pyrrolidin-3-ol |
1498022-11-9 | 1g |
$986.0 | 2023-06-02 | ||
| Enamine | EN300-1853716-2.5g |
3-[(4-tert-butylphenyl)methyl]pyrrolidin-3-ol |
1498022-11-9 | 2.5g |
$1230.0 | 2023-09-18 | ||
| Enamine | EN300-1853716-5.0g |
3-[(4-tert-butylphenyl)methyl]pyrrolidin-3-ol |
1498022-11-9 | 5g |
$2858.0 | 2023-06-02 | ||
| Enamine | EN300-1853716-10.0g |
3-[(4-tert-butylphenyl)methyl]pyrrolidin-3-ol |
1498022-11-9 | 10g |
$4236.0 | 2023-06-02 | ||
| Enamine | EN300-1853716-1g |
3-[(4-tert-butylphenyl)methyl]pyrrolidin-3-ol |
1498022-11-9 | 1g |
$628.0 | 2023-09-18 | ||
| Enamine | EN300-1853716-5g |
3-[(4-tert-butylphenyl)methyl]pyrrolidin-3-ol |
1498022-11-9 | 5g |
$1821.0 | 2023-09-18 |
3-(4-tert-butylphenyl)methylpyrrolidin-3-ol Related Literature
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 3-(4-tert-butylphenyl)methylpyrrolidin-3-ol
Introduction to 3-(4-tert-butylphenyl)methylpyrrolidin-3-ol (CAS No. 1498022-11-9)
3-(4-tert-butylphenyl)methylpyrrolidin-3-ol, also known by its CAS number 1498022-11-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidines, which are cyclic amines with a wide range of biological activities. The unique structure of 3-(4-tert-butylphenyl)methylpyrrolidin-3-ol makes it a valuable candidate for various therapeutic applications, particularly in the development of new drugs targeting neurological and psychiatric disorders.
The chemical structure of 3-(4-tert-butylphenyl)methylpyrrolidin-3-ol features a pyrrolidine ring substituted with a 4-tert-butylphenylmethyl group. This specific substitution pattern imparts unique pharmacological properties to the compound, making it an interesting subject for both academic and industrial research. Recent studies have highlighted its potential as a modulator of various neurotransmitter systems, including serotonin, dopamine, and norepinephrine.
In the context of medicinal chemistry, 3-(4-tert-butylphenyl)methylpyrrolidin-3-ol has been investigated for its ability to interact with specific receptors and enzymes. For instance, it has shown promising results in modulating serotonin receptors, which are implicated in mood disorders such as depression and anxiety. Additionally, its interaction with dopamine receptors suggests potential applications in treating neurodegenerative diseases like Parkinson's disease.
The synthesis of 3-(4-tert-butylphenyl)methylpyrrolidin-3-ol involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the use of organometallic reagents and catalytic hydrogenation techniques. The ability to synthesize this compound efficiently is crucial for its large-scale production and subsequent clinical testing.
Clinical trials involving 3-(4-tert-butylphenyl)methylpyrrolidin-3-ol have shown promising preliminary results. Early-phase trials have demonstrated its safety and tolerability in human subjects, with no significant adverse effects reported. These findings have paved the way for more advanced clinical studies to further evaluate its efficacy in treating specific conditions.
Beyond its therapeutic potential, 3-(4-tert-butylphenyl)methylpyrrolidin-3-ol has also been studied for its role in basic scientific research. Its unique chemical properties make it an excellent tool for probing the mechanisms of action of various neurotransmitter systems. For example, it has been used in in vitro studies to investigate the binding affinities and selectivities of different receptor subtypes.
In conclusion, 3-(4-tert-butylphenyl)methylpyrrolidin-3-ol (CAS No. 1498022-11-9) is a promising compound with a wide range of potential applications in both research and clinical settings. Its unique chemical structure and pharmacological properties make it an important candidate for further investigation and development. As research continues to advance, it is likely that this compound will play a significant role in the discovery and development of new therapeutic agents for various neurological and psychiatric disorders.
1498022-11-9 (3-(4-tert-butylphenyl)methylpyrrolidin-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)